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Compound of Interest

Compound Name: AB-CHMINACA-d4

Cat. No.: B1163303

Get Quote

Executive Summary & Immediate Directives
AB-CHMINACA-d4 is a deuterated analog of AB-CHMINACA, a synthetic cannabinoid.[1]

Under United States federal law, AB-CHMINACA is a Schedule I Controlled Substance.[1][2][3]

Consequently, its deuterated analog (d4) is treated with the same regulatory rigor regarding

chain of custody and disposal.

CRITICAL WARNING:

DO NOT dispose of AB-CHMINACA-d4 stock in standard chemical waste streams.[1]

DO NOT attempt to chemically neutralize and drain-dispose of stock quantities.

DO NOT discard original vials (even if empty) in regular trash or glass bins without defacing

and verifying "non-retrievable" status compliant with DEA regulations.

Immediate Action Required: If you have expired, contaminated, or excess AB-CHMINACA-d4,

quarantine the material immediately in your approved Schedule I safe/lockbox until the disposal

transfer is executed.
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To ensure compliance, you must navigate two parallel regulatory frameworks: the DEA

(diversion control) and the EPA (environmental protection).

Agency Regulation Classification Implication

DEA 21 CFR § 1308.11
Schedule I Controlled

Substance

Material has no

accepted medical use

and high abuse

potential.[1][3][4] Strict

"cradle-to-grave"

tracking is required.[1]

EPA 40 CFR § 261 Hazardous Waste

Likely characteristic

waste (D001 Ignitable)

due to solvent carrier

(typically Methanol or

Acetonitrile).[1]

Pre-Disposal Assessment
Before initiating disposal, determine the nature of the material. The disposal pathway diverges

strictly based on whether the material is Inventory (Stock) or Experimental Waste.

Decision Matrix
Scenario A (Inventory): Unused lyophilized powder, stock solutions (>1 mg/mL), or expired

reference standards in original vials.

Scenario B (Experimental Waste): Dilute analytical samples (HPLC vials), contaminated

gloves, pipette tips, or bench paper.

Scenario A: Disposal of Inventory (Reverse Distribution)
The Gold Standard Protocol: For Schedule I substances, the only self-validating, legally

defensible method of disposal for stock inventory is transfer to a DEA-Registered Reverse

Distributor.

Step-by-Step Protocol:
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Inventory Verification:

Physically verify the quantity remaining in the vial.

Reconcile this amount with your Controlled Substance Usage Log. Any discrepancy must

be investigated immediately.

Select Reverse Distributor:

Contact a registered reverse distributor (e.g., Rx Return Services, Clean Harbors, Veolia).

Verify Registration: Ensure they are authorized to handle Schedule I substances (many

only handle Schedule III-V).

Initiate Transfer (DEA Form 222):

Unlike Schedule III-V (which use invoices), Schedule I transfer requires a DEA Form 222.

The Reverse Distributor (as the receiver) will issue the DEA Form 222 to you (the

supplier/researcher).

Fill out the quantity and package size exactly as labeled.

Packaging & Shipping:

Seal the vial in a secondary leak-proof container.

Place in the shipping box provided by the distributor.

Ship via the carrier specified by the distributor (typically requiring "Adult Signature

Required" and tracking).

Documentation & Close-Out:

Once the distributor destroys the material, they will issue a DEA Form 41 (Registrants

Inventory of Drugs Surrendered) or a Certificate of Destruction.[5]

Attach the completed Form 222 and the Proof of Destruction to your inventory log.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://easyrxcycle.com/hubfs/DEA-Form-41-Destruction-Documentation.pdf?hsLang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Retention: Keep these records for a minimum of 2 years (recommend 5 years for audit

safety).

Scenario B: Disposal of Experimental Waste
Dilute experimental waste (e.g., 10 µg/mL in Methanol) generated during analysis is generally

classified as hazardous chemical waste, provided it is "non-recoverable" and intended for

destruction.

Step-by-Step Protocol:

Segregation:

Collect liquid waste (HPLC effluent, dilutions) in a dedicated satellite accumulation

container compatible with the solvent (usually HDPE or Glass).

Labeling: Label as "Hazardous Waste" containing "Methanol" (or relevant solvent) and

"Trace Synthetic Cannabinoids."

Solid Waste:

Contaminated solid waste (gloves, pipette tips) should be double-bagged in hazardous

waste bags.

Defacing: If disposing of empty stock vials, the label must be defaced or removed. The vial

should be triple-rinsed with solvent (add rinse to liquid waste) before disposal in the glass

hazardous waste stream.

Waste Coding (EPA):

AB-CHMINACA-d4 does not have a specific P-list or U-list code.[1]

Characterize based on the solvent.

Common Waste Codes Table:
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Component EPA Waste Code Hazard Characteristic

Methanol (Solvent) D001, F003 Ignitable, Spent Solvent

Acetonitrile (Solvent) D001, F003 Ignitable, Spent Solvent

AB-CHMINACA-d4 Not Listed
Toxic (manage as hazardous

due to potency)

Emergency Procedures: Spillage
Spill Response Protocol:

Secure Area: Evacuate non-essential personnel. Don PPE (Double nitrile gloves, lab coat,

safety glasses, N95/P100 respirator if powder is aerosolized).

Contain: Cover liquid spills with absorbent pads. For powder spills, cover with a damp paper

towel to prevent aerosolization.

Deactivate & Clean:

Wipe the area with 10% Bleach (Sodium Hypochlorite) followed by a water rinse. Note:

Oxidizers degrade the indazole core, reducing pharmacological activity, though this does

not legally "de-schedule" the waste.

Repeat the wipe down with 70% Ethanol.

Disposal of Cleanup Materials:

All cleanup materials (wipes, gloves) must be treated as Hazardous Waste (Scenario B).

DEA Reporting: If the spill involves a "recoverable quantity" (e.g., a full vial breaks), you

must document the loss in your internal logs. Significant losses must be reported to the

DEA Field Division using DEA Form 106 (Report of Theft or Loss).

Workflow Visualization
The following diagram illustrates the decision logic for compliant disposal.
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Disposal of AB-CHMINACA-d4
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Figure 1: Decision logic for AB-CHMINACA-d4 disposal distinguishing between DEA-regulated

inventory transfer and EPA-regulated waste management.
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Disclaimer: This guide is for informational purposes for qualified research personnel. Always

verify local state laws and institutional EHS policies, as they may be stricter than federal

regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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